Cas no 626216-45-3 (N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine)

• Product Name: N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine
• CAS No: 626216-45-3
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• CID: 3079342
• PubChem ID: 2060372
• Update Time: 2025-10-29

N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine
• STL194252
• AB01106596-03
• IDA86470
• NCGC00340813-01
• AKOS000244132
• 626216-45-3
• [3-(dimethylamino)propyl][(thiophen-2-yl)methyl]amine
• N',N'-dimethyl-N-(thiophen-2-ylmethyl)propane-1,3-diamine
• N,N-dimethyl-N'-(thiophen-2-ylmethyl)propane-1,3-diamine
• N1,N1-Dimethyl-N3-(thiophen-2-ylmethyl)propane-1,3-diamine
• HMS1704K14
• EN300-40696
• [3-(dimethylamino)propyl](thiophen-2-ylmethyl)amine

• MDL： MFCD03856650
• Inchi： 1S/C10H18N2S/c1-12(2)7-4-6-11-9-10-5-3-8-13-10/h3,5,8,11H,4,6-7,9H2,1-2H3
• InChI Key： WNDWOEWEQBGZIE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCCCN(C)C

Computed Properties

• Exact Mass: 198.11906976Da
• Monoisotopic Mass: 198.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.5Ų

N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine

Comprehensive Overview of N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine (CAS No. 626216-45-3)

N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine (CAS No. 626216-45-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique thiophene and diamine functional groups, exhibits versatile properties that make it valuable for a wide range of applications. Its molecular structure, which includes a dimethylamine moiety and a propane-1,3-diamine backbone, contributes to its reactivity and potential utility in advanced chemical processes.

One of the key reasons for the growing interest in N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine is its potential role in the development of novel pharmaceutical intermediates. Researchers are exploring its use in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. The thiophene ring, a common feature in many FDA-approved drugs, enhances the compound's ability to interact with biological systems, making it a promising candidate for drug discovery programs.

In addition to its pharmaceutical applications, N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine is also being investigated for its potential in material science. The compound's diamine functionality allows it to act as a ligand or building block for the creation of advanced polymers and coordination complexes. These materials are of particular interest for applications in catalysis, sensors, and nanotechnology, where precise molecular design is critical for achieving desired performance characteristics.

The synthesis of N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine typically involves multi-step organic reactions, including alkylation and amination processes. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic that has become increasingly important to both researchers and consumers.

From a commercial perspective, the demand for N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine is expected to rise as its applications expand. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of their clients. Its availability in high purity grades ensures compatibility with stringent quality control standards required in pharmaceutical and industrial settings.

For researchers and industry professionals seeking detailed information about N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine, it is essential to consult reliable sources such as peer-reviewed journals, chemical databases, and supplier catalogs. Understanding its physicochemical properties, including solubility, melting point, and stability, is crucial for optimizing its use in various applications. Additionally, staying updated on the latest patent filings and research publications can provide valuable insights into emerging uses for this compound.

In conclusion, N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine (CAS No. 626216-45-3) represents a fascinating area of study with significant potential across multiple disciplines. Its unique structural features and versatile reactivity make it a valuable tool for scientists and engineers working on cutting-edge projects. As the chemical industry continues to evolve, compounds like this will play an increasingly important role in driving innovation and addressing global challenges.